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Compound of Interest

Compound Name: Picrotin

Cat. No.: B1677797 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of potent

neurotoxins like Picrotin is paramount. This guide provides essential, immediate safety and

logistical information, including detailed operational and disposal plans, to ensure the well-

being of laboratory personnel and the integrity of your research.

Picrotin is a toxic compound that acts as a non-competitive antagonist of GABA-A receptors.

[1] Ingestion of as little as 20 mg can lead to severe poisoning in humans.[2] Adherence to

strict safety protocols is therefore critical.

Personal Protective Equipment (PPE)
When handling Picrotin, a comprehensive barrier between the user and the chemical is

essential. The following personal protective equipment is mandatory:
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[3]

Protects against splashes and

airborne particles.

Hand Protection Double nitrile gloves.[2]

Provides a robust barrier

against skin contact. Change

outer gloves immediately if

contamination is suspected.[2]

Body Protection

A fully fastened lab coat is

required. For situations with a

higher risk of exposure,

fire/flame resistant and

impervious clothing should be

worn.[3][4]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[5]

All work with Picrotin powder

should be conducted in a

certified chemical fume hood

or a HEPA-filtered biosafety

cabinet to avoid dust

formation.[2][4]

Minimizes the risk of

inhalation, a primary route of

exposure.

Operational Plan: From Receipt to Use
A systematic approach to handling Picrotin from the moment it enters the laboratory until its

final use is crucial for safety.

1. Receiving and Storage:
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Upon receipt, inspect the container for any damage.

Store Picrotin in a cool, dry, and well-ventilated place, away from incompatible materials

such as strong oxidizing agents, strong acids, and strong bases.[5]

The storage location must be secured and clearly labeled with "Caution – PICROTOXIN".[2]

[4]

2. Preparation of Solutions:

All handling of lyophilized Picrotin powders and the preparation of concentrated solutions

must be performed within a chemical fume hood or a certified biosafety cabinet.[2]

Place an absorbent pad on the work surface to contain any potential spills.[2]

When preparing solutions, purchase Picrotin in quantities that can be dissolved at one time

within the original vial to minimize handling of the powder.[2]

Use a pipette with a filtered tip for all transfers.[2]

3. Administration and Experimental Use:

Clearly label all containers with the contents, concentration, your name, and the date.[2]

When not in use, keep containers securely sealed.[1]

Avoid eating, drinking, or smoking in areas where Picrotin is handled.[1]

Always wash hands thoroughly with soap and water after handling the compound.[1]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing

becomes difficult, seek immediate medical

attention.[2]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin and hair with running

water and soap for at least 15 minutes.[1][2]

Seek medical attention if irritation occurs.[1]

Eye Contact

Immediately flush the eyes with copious

amounts of running water for at least 15

minutes, holding the eyelids apart.[1][2] Seek

immediate medical attention.

Ingestion
Rinse the mouth with water.[3] Do NOT induce

vomiting.[4] Seek immediate medical attention.

Accidental Injection Seek immediate emergency medical services.[2]

Spill Response:

Minor Spills (<5ml or 100µg):

Alert others in the area.

Wearing appropriate PPE (double nitrile gloves, lab coat, safety goggles), cover the spill

with absorbent paper towels.[2]

Saturate the paper towels with a freshly prepared 10% bleach solution and allow a contact

time of at least 20-30 minutes.[2]

For solid spills, gently wipe up with paper towels wetted with a 10% bleach solution.[2]

Collect all contaminated materials in a sealed container for proper disposal.[1]

Clean the spill area three times with a detergent solution followed by clean water.[2]
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Major Spills:

Evacuate the area and prevent entry.

Alert emergency responders and inform them of the nature and location of the hazard.[1]

REHS (Rutgers Environmental Health & Safety) or equivalent institutional safety personnel

will manage the cleanup.[2]

Disposal Plan
Proper disposal of Picrotin and all contaminated materials is essential to prevent

environmental contamination and accidental exposure.

Chemical Inactivation: All Picrotin stocks and contaminated items should be chemically

inactivated with a 10% bleach solution, ensuring a contact time of at least 30 minutes, prior

to disposal.[2]

Contaminated Disposables: Items such as gloves, paper towels, and absorbent pads must

be collected in a designated biohazard bag.[2] These materials should then be autoclaved at

121°C and 15 psi for 60 minutes on a liquid cycle (slow exhaust) before being disposed of as

biomedical waste.[2]

Contaminated Reusable Items: Glassware and other reusable items should be disinfected

with a 10% bleach solution inside a ducted hood, followed by washing three times with

detergent by a trained employee wearing appropriate PPE.[2]

Animal Carcasses: Any animal carcasses exposed to Picrotin should be placed in a red

biohazard bag and stored in a designated biohazard freezer for incineration.[2]

Waste Disposal: All waste must be disposed of in accordance with local, state, and federal

regulations. Entrust disposal to a licensed waste disposal company.

Quantitative Toxicity Data
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Substance Test Animal
LD50 (Lethal Dose,
50%)

Reference

Picrotin Mouse
135 mg/kg

(Intraperitoneal)
[6]

Picrotoxin Mouse 15 mg/kg [2]

Picrotoxin Human

LDLo (Lowest

published lethal dose):

0.357 mg/kg
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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